Cas no 3778-25-4 (Amentoflavone 7,4',7'',4'''-tetramethyl ether)

• Product Name: Amentoflavone 7,4',7'',4'''-tetramethyl ether
• CAS No: 3778-25-4
• MF: C₃₄H₂₆O₁₀
• MW: 594.564250469208
• CID: 1080705
• PubChem ID: 5490003
• Update Time: 2025-06-09

Amentoflavone 7,4',7'',4'''-tetramethyl ether Chemical and Physical Properties

Names and Identifiers

• 7''-O-Methylsciadopitysin
• amentoflavone 7,7'',4',4''-tetramethyl ether
• amentoflavone 7,7\'\',4\',4\'\'-tetramethyl ether
• 5,5'-dihydroxy-7,7'-dimethoxy-2'-(4-methoxy-phenyl)-2,8'-(4-methoxy-m-phenylene)-bis-chromen-4-one
• 5-Hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-2-yl)-2-methoxy-phenyl]-7-methoxy-2-(4-methoxy-phenyl)-chromen-4-on
• 5-hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-2-yl)-2-methoxy-phenyl]-7-methoxy-2-(4-methoxy-phenyl)-chromen-4-one
• sciadopitysin
• tetra-O-methylamentoflavone
• 7,4',7'',4'''-Tetra-O-methylamentoflavone
• Amentoflavone 4',4''',7,7''-tetramethyl ether
• Amentoflavone 7
• [ "Amentoflavone 7", "4'", "7''", "4'''-tetramethyl ether" ]
• Amentoflavone 7,4',7'',4'''-tetramethyl ether
• W 13
• 22783-08-0
• 4H-1-Benzopyran-4-one, 5-hydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-7-methoxy-2-(4-methoxyphenyl)-, (+)-
• MS-30570
• Amentoflavone-7,7',4?,4''- tetramethyl ether
• CS-0023262
• 5-hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)-2-methoxyphenyl]-7-methoxy-2-(4-methoxyphenyl)chromen-4-one
• AKOS040754384
• HY-N2756
• 3778-25-4
• 5-hydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl)-7-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 5-Hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-7-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• XA161648
• F82124
• DTXSID20945464
• DA-49988
• 7,4,7,4-O-methyl-amentoflavone
• (+)-5-Hydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-7-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• SCHEMBL22459584

• Inchi： 1S/C34H26O10/c1-39-19-8-5-17(6-9-19)27-15-24(37)33-25(38)16-29(42-4)31(34(33)44-27)21-11-18(7-10-26(21)41-3)28-14-23(36)32-22(35)12-20(40-2)13-30(32)43-28/h5-16,35,38H,1-4H3
• InChI Key： VXQYICLHHMETFH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C2=C(C=C(C(=C12)C1C(=CC=C(C2=CC(C3C(=CC(=CC=3O2)OC)O)=O)C=1)OC)OC)O)=O

Computed Properties

• Exact Mass: 594.15300
• Monoisotopic Mass: 594.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.391±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 292-294 ºC
• Boiling Point: 442.3±18.0 °C at 760 mmHg
• Flash Point: 221.3±21.2 °C
• Solubility: Insuluble (1.2E-5 g/L) (25 ºC),
• PSA: 137.80000
• LogP: 6.34600
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Amentoflavone 7,4',7'',4'''-tetramethyl ether Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Amentoflavone 7,4',7'',4'''-tetramethyl ether

Recent Advances in the Study of Amentoflavone 7,4',7'',4'''-tetramethyl ether (CAS: 3778-25-4): A Comprehensive Research Brief

Amentoflavone 7,4',7'',4'''-tetramethyl ether (CAS: 3778-25-4) is a methylated derivative of amentoflavone, a naturally occurring biflavonoid with significant biological activities. Recent studies have focused on its pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects. This research brief synthesizes the latest findings on this compound, highlighting its potential applications in drug development and therapeutic interventions.

The compound's structure, characterized by the methylation of hydroxyl groups at positions 7, 4', 7'', and 4''', enhances its lipophilicity and bioavailability compared to its parent molecule. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, such as NF-κB and MAPK, which are critical in inflammatory and carcinogenic processes. These findings suggest its potential as a lead compound for developing novel therapeutics.

One of the most notable studies published in 2023 investigated the compound's role in inhibiting tumor growth in breast cancer models. Researchers observed a dose-dependent reduction in tumor volume and metastasis, attributed to the compound's ability to induce apoptosis and inhibit angiogenesis. These results were corroborated by molecular docking studies, which revealed strong interactions between the compound and key oncogenic targets.

Another significant area of research involves the compound's neuroprotective effects. A 2024 study demonstrated its ability to cross the blood-brain barrier and mitigate oxidative stress in neuronal cells, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted its superior antioxidant capacity compared to other flavonoids, owing to its unique methylation pattern.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential side effects. Ongoing research is exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to enhance its therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Amentoflavone 7,4',7'',4'''-tetramethyl ether (CAS: 3778-25-4) represents a versatile and potent bioactive compound with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its drug-like properties will be crucial for its development into clinically viable treatments. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this promising molecule.